1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carbonitrile

• IUPAC Name: 2-ethyl-5-pyrazin-2-ylpyrazole-3-carbonitrile
• InChI: InChI=1S/C10H9N5/c1-2-15-8(6-11)5-9(14-15)10-7-12-3-4-13-10/h3-5,7H,2H2,1H3
• InChI Key: NPQLNFKHUGMKPB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C2=NC=CN=C2)C#N
• Molecular Formula: C10H9N5
• Molecular Weight: 199.21 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and pyrazine rings suggests that this compound is likely to be planar or nearly planar. The carbonitrile group (-C≡N) is a polar group, which could influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by its functional groups. For example, the carbonitrile group could undergo reactions like hydrolysis, reduction, or addition. The pyrazole and pyrazine rings might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar carbonitrile group could influence its solubility in polar solvents.

Scientific Research Applications

Synthesis Methods and Chemical Reactions

1-Ethyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carbonitrile is a versatile compound in the field of organic synthesis. The synthesis of pyrazole derivatives, including the target compound, involves reactions with acrylonitriles and hydrazines, leading to various pyrazole products. This synthesis route is influenced by the solvent used and the substituents on the acrylonitrile and hydrazine reactants, showcasing a convenient method under mild conditions for obtaining pyrazole derivatives with potential biological properties (McFadden & Huppatz, 1991).

Crystal Structure Analysis

Crystal structure analysis of derivatives of 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carbonitrile has been conducted to understand the molecular arrangement and interactions. For instance, 5-Amino-1-(2-chloro-ethyl)-1H-pyrazole-4-carbonitrile, a derivative, exhibits intermolecular N-H…N and C-H…Cl interactions stabilizing its crystal structure (Fathima et al., 2014).

Anticancer Activity

Derivatives based on the pyrazole scaffold, including those related to 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carbonitrile, have been investigated for their anticancer activity. Synthesis of novel heterocyclic compounds from starting materials like 3-(3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile has shown potential anticancer properties, indicating the significance of pyrazole derivatives in medicinal chemistry (Metwally, Abdelrazek, & Eldaly, 2016).

Green Chemistry Applications

The application of green chemistry principles in the synthesis of pyrazole derivatives highlights the environmental benefits of using water as a solvent and operating under ambient temperature conditions. A four-component reaction yielding 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives without the use of a catalyst is an example of such eco-friendly synthetic strategies (Kumaravel & Vasuki, 2009).

Agricultural Chemistry

In agricultural chemistry, the synthesis of pyrazole derivatives for use as intermediates in crop protection highlights the agricultural applications of 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carbonitrile. Such compounds are synthesized with high selectivity under mild conditions, demonstrating their potential in developing new agrochemicals (Plem, Müller, & Murguía, 2015).

Future Directions

The study of this compound could be a promising area of research, given the interesting properties suggested by its structure. Potential areas of study could include its synthesis, properties, and potential biological activity.